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Compound of Interest

Compound Name: Divarasib adipate

Cat. No.: B12387609

Essential guidelines for the safe handling and disposal of divarasib adipate in a research
setting, ensuring operational safety and regulatory compliance.

Divarasib adipate, a potent and selective KRAS G12C inhibitor, requires careful handling and
disposal to ensure the safety of laboratory personnel and to maintain environmental standards.
Although the Safety Data Sheet (SDS) for the parent compound, divarasib, indicates that it is
not classified as a hazardous substance or mixture, its potent biological activity necessitates a
cautious and systematic approach to its disposal.[1] Adherence to established laboratory safety
protocols and local regulations is paramount.

Immediate Safety and Handling Precautions

Before beginning any procedure involving divarasib adipate, ensure that appropriate personal
protective equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. All
handling of the compound in solid or solution form should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[1] In
case of accidental contact, follow these first aid measures:
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids
Eye Contact o

apart to ensure thorough rinsing. Seek prompt

medical attention.[1]

Remove contaminated clothing and rinse the
. affected skin area thoroughly with large
Skin Contact o
amounts of water. A physician should be

consulted.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen and seek immediate

medical assistance.[1]

Wash out the mouth with water. Do not induce

Ingestion . o _
vomiting and call a physician for guidance.[1]

Step-by-Step Disposal Procedure

The disposal of divarasib adipate and its contaminated waste must comply with all applicable
federal, state, and local environmental regulations.[1] The following procedure provides a
general framework based on best practices for potent, non-hazardous research compounds.

o Segregation of Waste: All materials contaminated with divarasib adipate, including unused
compound, solutions, contaminated PPE (gloves, etc.), and labware (vials, pipette tips), must
be segregated from general laboratory waste.

e Waste Collection:

o Solid Waste: Collect unused solid divarasib adipate and contaminated solids in a clearly
labeled, sealed container.

o Liquid Waste: Collect solutions containing divarasib adipate in a separate, leak-proof,
and clearly labeled container. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.
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o Sharps: Any sharps, such as needles or razor blades, contaminated with divarasib
adipate should be placed in a designated sharps container.

o Labeling: All waste containers must be clearly labeled with "Divarasib Adipate Waste" and
any other information required by your institution, such as the chemical composition and
hazard warnings (if applicable).

o Storage: Store the sealed waste containers in a designated, secure area away from
incompatible materials, pending collection by a licensed chemical waste disposal service.

» Professional Disposal: Arrange for the collection and disposal of the divarasib adipate
waste through your institution's EHS office or a certified chemical waste management
contractor. These services are equipped to handle the disposal of specialized chemical
waste in accordance with regulatory requirements.[2]

Spill Management Protocol

In the event of a spill, evacuate non-essential personnel from the area. Wearing appropriate
PPE, absorb the spilled material with an inert, liquid-binding material such as diatomite or
universal binders.[1] Once the spill is absorbed, decontaminate the surface by scrubbing with
alcohol.[1] Collect all contaminated absorbent material in a sealed container and dispose of it
as chemical waste, following the procedure outlined above. Prevent the spill from entering
drains or water courses.[1]

Divarasib Adipate Properties

The following table summarizes key information for divarasib adipate and its parent
compound.
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Divarasib (Parent

Property Divarasib Adipate

Compound)
CAS Number 2762240-36-6 2417987-45-0
Molecular Formula C35H42CIF4AN706 C29H32CIF4N702
Molecular Weight 768.21 g/mol 622.06 g/mol

Hazard Classification

Not classified as hazardous

Not classified as hazardous

Transport Information

Not classified as dangerous

goods

Not classified as dangerous

goods

Data sourced from multiple chemical suppliers and safety data sheets.[1][3]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of divarasib adipate

waste.

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-145928/Divarasib-SDS-MedChemExpress.pdf
https://www.medkoo.com/products/55744
https://www.benchchem.com/product/b12387609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Divarasib Adipate Disposal Workflow
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Caption: Workflow for the safe disposal of divarasib adipate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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